Cas no 1344216-34-7 (4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine
• CAS No: 1344216-34-7
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 5874361
• PubChem ID: 64735327
• Update Time: 2025-10-05

4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine
• 1344216-34-7
• AKOS014063246
• EN300-1105668

• Inchi： 1S/C11H18BrN3/c1-7-3-8(2)5-9(4-7)15-6-10(12)11(13)14-15/h6-9H,3-5H2,1-2H3,(H2,13,14)
• InChI Key： VQMPBEHVMWWNPA-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1344216-34-7)

The compound 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1344216-34-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This brominated pyrazole derivative features a unique structural framework, combining a 3,5-dimethylcyclohexyl group with a pyrazol-3-amine core, making it a valuable intermediate for various synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and advanced material development.

One of the key reasons for the growing interest in 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine is its versatility as a building block in organic synthesis. The presence of the bromo substituent at the 4-position of the pyrazole ring allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in the pharmaceutical industry, where the demand for novel heterocyclic compounds is on the rise. Additionally, the 3,5-dimethylcyclohexyl moiety contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties in drug design.

In recent years, the search for pyrazole-based compounds has surged, driven by their broad spectrum of biological activities. 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine is no exception, as it serves as a precursor for the synthesis of potential therapeutic agents. Its structural features align with current trends in targeting kinase inhibitors and anti-inflammatory agents, which are hot topics in medicinal chemistry. The compound's amine functionality further enhances its reactivity, enabling the formation of amide bonds or Schiff bases, which are common in drug molecules.

From a material science perspective, 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine offers intriguing possibilities. The incorporation of pyrazole rings into polymers or small-molecule materials can lead to enhanced thermal stability and electronic properties. This makes the compound a candidate for applications in organic electronics, such as OLEDs or photovoltaic devices. Researchers are also exploring its use in coordination chemistry, where it could act as a ligand for metal complexes with catalytic or luminescent properties.

The synthesis and characterization of 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine require careful attention to detail. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm its structure. Given the compound's potential applications, suppliers and manufacturers are increasingly listing it in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 1344216-34-7 serves as a unique identifier, facilitating precise searches in chemical databases.

As the demand for heterocyclic compounds continues to grow, 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine stands out as a promising candidate for further exploration. Its combination of a brominated pyrazole core and a dimethylcyclohexyl group offers a balance of reactivity and stability, making it suitable for diverse applications. Whether in drug discovery, material science, or catalysis, this compound exemplifies the innovation driving modern chemistry forward.

For researchers seeking reliable sources of 4-bromo-1-(3,5-dimethylcyclohexyl)-1H-pyrazol-3-amine, it is essential to partner with reputable suppliers who provide high-purity samples and detailed technical data. The compound's unique properties and potential applications underscore its value in both academic and industrial settings. As the scientific community continues to uncover new uses for pyrazole derivatives, this compound is poised to play a significant role in future advancements.